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Compound of Interest

Compound Name:
4-(4-Ethylpiperazin-1-

ylmethyl)benzylamine

Cat. No.: B1320382 Get Quote

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound

commonly known as 4-(4-Ethylpiperazin-1-ylmethyl)benzylamine is [4-[(4-ethylpiperazin-1-

yl)methyl]phenyl]methanamine.[1]

This systematic name is derived following the IUPAC nomenclature rules, which provide a

standardized method for naming chemical compounds. The naming convention for this

molecule can be broken down as follows:

Methanamine: This is the parent name, indicating a methane group attached to an amine

group (-NH2). In this case, it corresponds to the benzylamine part of the common name,

where the aminomethyl group (-CH2NH2) is the principal functional group.

[...phenyl]: This indicates that the methanamine group is attached to a phenyl (benzene) ring.

4-[(4-ethylpiperazin-1-yl)methyl]: This part of the name describes the substituent at the 4th

position of the phenyl ring.

methyl: A methylene (-CH2-) bridge connects the piperazine ring to the phenyl ring.

(4-ethylpiperazin-1-yl): This describes the piperazine ring itself. "piperazin-1-yl" indicates

that the piperazine ring is attached to the methyl bridge at its nitrogen atom at position 1.

"4-ethyl" specifies that an ethyl group (-CH2CH3) is attached to the nitrogen atom at

position 4 of the piperazine ring.
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The structure consists of a central benzylamine core, where the benzene ring is substituted at

the para-position (position 4) with a methyl group that is, in turn, linked to the nitrogen at

position 1 of an N-ethylpiperazine ring.

Numerous chemical suppliers and databases confirm this IUPAC name and provide additional

information on the compound, such as its chemical formula (C14H23N3) and molecular weight

(233.35 g/mol ).[2] The compound is listed with the CAS Number 914349-67-0.[1]

Logical Diagram for IUPAC Name Derivation
The following diagram illustrates the logical breakdown of the IUPAC name for 4-(4-
Ethylpiperazin-1-ylmethyl)benzylamine.
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Caption: Breakdown of the IUPAC name for 4-(4-Ethylpiperazin-1-ylmethyl)benzylamine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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